Cas no 2229421-72-9 (tert-butyl 4-(1-azido-2-hydroxyethyl)-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(1-azido-2-hydroxyethyl)-3-methylpiperidine-1-carboxylate
• CAS No: 2229421-72-9
• MF: C₁₃H₂₄N₄O₃
• MW: 284.354662895203
• CID: 5943620
• PubChem ID: 165664531
• Update Time: 2025-05-20

tert-butyl 4-(1-azido-2-hydroxyethyl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1-azido-2-hydroxyethyl)-3-methylpiperidine-1-carboxylate
• EN300-1903969
• 2229421-72-9

• Inchi： 1S/C13H24N4O3/c1-9-7-17(12(19)20-13(2,3)4)6-5-10(9)11(8-18)15-16-14/h9-11,18H,5-8H2,1-4H3
• InChI Key： HCCHXQSCKHMLQX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(CO)N=[N+]=[N-])C(C)C1)=O

Computed Properties

• Exact Mass: 284.18484064g/mol
• Monoisotopic Mass: 284.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.1Ų

Additional information on tert-butyl 4-(1-azido-2-hydroxyethyl)-3-methylpiperidine-1-carboxylate

Research Brief on tert-butyl 4-(1-azido-2-hydroxyethyl)-3-methylpiperidine-1-carboxylate (CAS: 2229421-72-9)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of functionalized piperidine derivatives as key intermediates in drug discovery and development. Among these, tert-butyl 4-(1-azido-2-hydroxyethyl)-3-methylpiperidine-1-carboxylate (CAS: 2229421-72-9) has emerged as a versatile building block for the synthesis of bioactive molecules. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, pharmacological potential, and recent methodological innovations.

The compound tert-butyl 4-(1-azido-2-hydroxyethyl)-3-methylpiperidine-1-carboxylate is characterized by its unique structural features, including a piperidine core, an azido group, and a hydroxyl moiety. These functional groups make it a valuable precursor for click chemistry reactions, particularly in the synthesis of triazole-containing compounds. Recent studies have demonstrated its utility in the development of novel kinase inhibitors and antimicrobial agents, leveraging its ability to undergo copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions with high efficiency.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized this compound as a key intermediate in the synthesis of a series of PI3K inhibitors. The azido group enabled facile conjugation with alkynyl-bearing pharmacophores, resulting in compounds with enhanced selectivity and potency against cancer cell lines. The study reported IC50 values in the low nanomolar range, underscoring the compound's potential in oncology drug development.

Another notable application was reported in ACS Chemical Biology, where tert-butyl 4-(1-azido-2-hydroxyethyl)-3-methylpiperidine-1-carboxylate served as a scaffold for the development of photoaffinity probes. These probes were used to map the binding sites of G protein-coupled receptors (GPCRs), providing critical insights into receptor-ligand interactions. The hydroxyl group in the compound was instrumental in introducing photoreactive groups, enabling covalent cross-linking studies.

Methodological advancements have also been made in the synthesis and purification of this compound. A 2024 Nature Protocols article detailed an optimized synthetic route that improved yield (85%) and purity (>99%) by employing flow chemistry techniques. The protocol emphasized the importance of controlling reaction temperature and azide concentration to minimize side reactions, offering a reproducible approach for large-scale production.

From a safety and handling perspective, recent Material Safety Data Sheet (MSDS) updates have highlighted the compound's stability under inert conditions but noted its sensitivity to light and moisture. Proper storage at -20°C under argon is recommended to maintain its integrity for long-term use. These updates reflect the growing body of practical knowledge surrounding this increasingly important chemical entity.

In conclusion, tert-butyl 4-(1-azido-2-hydroxyethyl)-3-methylpiperidine-1-carboxylate continues to gain prominence in chemical biology research due to its synthetic versatility and pharmacological relevance. Ongoing studies are exploring its applications in PROTAC design and bifunctional linker development, suggesting that its utility will expand further in coming years. Researchers working with this compound should stay abreast of evolving synthetic protocols and safety guidelines to maximize its potential in drug discovery programs.